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Introduction:

Laser Ablation-Inductively Coupled Plasma-Mass Spectrometry (LA-ICP-MS) is a powerful

analytical technique for the direct measurement of isotope ratios in solid samples with high

spatial resolution and minimal sample preparation.[1] This document provides detailed

application notes and protocols for the determination of uranium isotope ratios (e.g., ²³⁵U/²³⁸U,

²³⁴U/²³⁸U, and ²³⁶U/²³⁸U) using LA-ICP-MS. While the initial query specified the use of iridium,

extensive research indicates that iridium is not a commonly used element for internal

standardization in this specific application. The standard and validated approach relies on the

use of certified reference materials (CRMs) for instrumental mass bias correction to ensure

accurate and precise isotopic measurements.[2][3] This document will detail these standard

protocols and discuss the rationale behind the choice of calibration strategies.

I. Principle of LA-ICP-MS for Isotope Ratio Analysis

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b14728191#bc-rfq
https://www.nf-itwg.org/pdfs/ITWG-LAMS-IDM-2022.pdf
https://pubs.rsc.org/en/content/articlehtml/2023/ja/d2ja00403h
https://www.researchgate.net/publication/368414006_Rapid_Isotopic_Analysis_of_Uranium_Particles_by_Laser_Ablation_MC-ICP-MS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14728191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental principle of LA-ICP-MS involves using a high-energy laser to ablate a small

amount of material from a solid sample. The resulting aerosol is then transported by a carrier

gas (typically helium or argon) into the high-temperature argon plasma of an ICP-MS.[1] In the

plasma, the ablated particles are atomized and ionized. The ions are then introduced into the

mass spectrometer, where they are separated based on their mass-to-charge ratio and

detected. For high-precision isotope ratio measurements, a multi-collector ICP-MS (MC-ICP-

MS) is preferred as it allows for the simultaneous detection of different isotopes, which corrects

for signal instabilities caused by the plasma and the transient nature of the laser ablation

signal.[4]

II. Experimental Protocols
The following sections outline a typical experimental protocol for the analysis of uranium

isotopes in solid samples, such as nuclear fuel pellets or geological materials, using LA-MC-

ICP-MS.

1. Sample Preparation:

A key advantage of LA-ICP-MS is the minimal sample preparation required.[2]

Solid Samples: Samples such as uranium oxide pellets or glass standards are typically

mounted in a sample holder. For particulate analysis, particles can be dispersed on a

suitable substrate.[2][3]

Cleaning: The sample surface should be clean to avoid surface contamination. This can be

achieved by a brief pre-ablation pass of the laser over the area of interest.

Reference Materials: Certified Reference Materials (CRMs) with well-characterized uranium

isotopic compositions should be mounted alongside the unknown samples for mass bias

correction.[2]

2. Instrumentation and Operating Conditions:

The following tables summarize typical instrumental parameters for LA-MC-ICP-MS analysis of

uranium isotopes. These parameters may require optimization based on the specific

instrumentation and sample matrix.
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Table 1: Laser Ablation System Parameters

Parameter Typical Value

Laser Type Excimer (e.g., 193 nm ArF) or fs-laser

Spot Size 10 - 100 µm

Repetition Rate 5 - 10 Hz

Fluence (Energy Density) 2 - 5 J/cm²

Carrier Gas Helium (~0.6-1.0 L/min)

Table 2: MC-ICP-MS Parameters

Parameter Typical Value

RF Power 1200 - 1400 W

Plasma Gas Flow 14 - 16 L/min Ar

Auxiliary Gas Flow 0.8 - 1.2 L/min Ar

Sample Gas Flow ~1.0 L/min Ar

Detector Mode

Faraday cups for major isotopes (e.g., ²³⁸U,

²³⁵U), Ion Counters for minor isotopes (e.g.,

²³⁴U, ²³⁶U)

Data Acquisition Time-Resolved Analysis (TRA)

3. Data Acquisition:

Gas Blank: A gas blank is measured before each analysis to determine the background

signal.

Reference Material Analysis: The CRM is analyzed periodically throughout the analytical

session to monitor and correct for instrumental drift and mass bias.
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Sample Analysis: The laser is rastered across the sample surface or focused on specific

points of interest. The transient signal for each uranium isotope is recorded.[2]

4. Data Reduction:

The raw data from the LA-ICP-MS is processed to calculate the final isotope ratios. This

involves several steps:

Background Subtraction: The gas blank signal is subtracted from the sample and standard

signals.

Signal Integration: The transient signal for each isotope is integrated over the duration of the

ablation.

Mass Bias Correction: Instrumental mass bias, which is the preferential transmission of

heavier or lighter isotopes through the ICP-MS system, is corrected for using the data from

the CRM.[1] The correction is typically performed using an exponential or power law model.

Isotope Ratio Calculation: The corrected isotope ratios for the unknown samples are

calculated.

III. Role of Internal Standards and the Absence of
Iridium
In quantitative elemental analysis by LA-ICP-MS, an internal standard is an element with a

known concentration in the sample that is used to correct for variations in the amount of

ablated material, instrumental drift, and matrix effects. However, for high-precision isotope ratio

measurements, the primary goal is to correct for mass-dependent fractionation, not to

determine absolute concentrations.

Why Iridium is Not Used for Uranium Isotope Analysis:

Isobaric Interferences: The most significant reason for not using iridium (or many other

elements) as an internal standard for uranium isotope analysis is the potential for isobaric

interferences. Iridium has two stable isotopes, ¹⁹¹Ir and ¹⁹³Ir. While these do not directly

overlap with uranium isotopes, polyatomic interferences can be formed in the plasma. For

example, combinations of elements from the sample matrix, the carrier gas (Argon), and
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atmospheric gases (e.g., H, C, N, O) can form molecular ions with the same nominal mass

as the uranium isotopes.[5] A study on metallic interferences in uranium isotope analysis

highlighted that elements like Pt can cause drastic shifts in the measured uranium isotope

ratios.[6] Although iridium was not specifically tested in that study, its chemical similarity to

platinum suggests a potential for similar interference issues.

Mass Bias Correction: For isotope ratios, the most accurate correction for mass bias is

achieved by measuring an isotope ratio of the same element in a certified reference material.

This is because the mass-dependent fractionation is most accurately modeled for the

element of interest itself. Using an external element like iridium for mass bias correction

would introduce uncertainties due to differences in ionization behavior and fractionation

between iridium and uranium.

Standard Practice: The established and validated protocols for uranium isotope analysis by

LA-ICP-MS consistently utilize matrix-matched CRMs for mass bias correction.[2] This

approach has been shown to yield accurate and precise results.

IV. Certified Reference Materials for Uranium Isotope
Analysis
The use of well-characterized CRMs is critical for accurate uranium isotope analysis.

Table 3: Commonly Used Certified Reference Materials for Uranium Isotope Analysis
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CRM Name Description Key Features

NIST SRM 610/612
Glass wafers with trace

elements

Well-characterized uranium

concentration and isotopic

composition, though depleted

in ²³⁵U.[4]

CRM U200 Uranium oxide powder
Enriched in ²³⁵U, used for

particulate analysis.[2][3]

NBL CRM 112-A Uranium metal
Used as a natural uranium

isotopic reference material.[7]

NBL CRMs (e.g., U-010, U-

030, U-500)

Uranium oxides with varying

enrichments

A suite of standards to match

the approximate enrichment of

unknown samples.

V. Experimental and Logical Workflows
The following diagrams illustrate the key workflows in LA-ICP-MS analysis for uranium

isotopes.
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Fig. 1: General experimental workflow for LA-ICP-MS uranium isotope analysis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b14728191/docs?utm_src=pdf-body-img#application-notes-protocols-for-uranium-isotope-analysis-using-la-icp-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14728191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Bias Correction

Raw Time-Resolved Data
(Sample and CRM)

Background Subtracted Data

Integrated Isotope Signals

Measured CRM Isotope Ratio

Measured Sample Isotope RatioCalculate Mass Bias Factor (k)

Certified CRM Isotope Ratio

Corrected Sample Isotope Ratio

Click to download full resolution via product page

Fig. 2: Logical workflow for data reduction and mass bias correction.

VI. Summary of Quantitative Data
The precision and accuracy of LA-ICP-MS for uranium isotope analysis are dependent on the

instrumentation, analytical protocol, and the nature of the sample. The following table provides

a summary of typical performance characteristics.

Table 4: Typical Precision for Uranium Isotope Ratios by LA-MC-ICP-MS
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Isotope Ratio
Typical Precision (2σ) for
Bulk Analysis

Typical Precision (2σ) for
µm-scale Particles

²³⁵U/²³⁸U < 0.1% 1.8 - 6%[2]

²³⁴U/²³⁸U %-level 2.4 - 4.8%[2]

²³⁶U/²³⁸U %-level
%-level (dependent on

abundance)[2]

Note: The precision for particulate analysis is generally lower than for bulk analysis due to the

transient nature of the signal from small particles.[2]

VII. Conclusion
The analysis of uranium isotopes by LA-ICP-MS is a well-established method that provides

high spatial resolution and requires minimal sample preparation. Accurate and precise isotope

ratio measurements are achieved through the use of certified reference materials for mass bias

correction, rather than the use of an internal standard such as iridium. The potential for isobaric

interferences makes the use of an external element for internal standardization problematic for

high-precision isotope ratio work. The protocols and data presented here provide a

comprehensive guide for researchers, scientists, and drug development professionals

interested in applying this powerful technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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